Cas no 19475-16-2 (Propanedinitrile, [(methylamino)(methylthio)methylene]-)

• Product Name: Propanedinitrile, [(methylamino)(methylthio)methylene]-
• CAS No: 19475-16-2
• Molecular Formula: C₆H₇N₃S
• Molecular Weight: 153.204879045486
• MDL: MFCD00137610
• CID: 1387384

Propanedinitrile, [(methylamino)(methylthio)methylene]- Properties

Names and Identifiers

• Propanedinitrile, [(methylamino)(methylthio)methylene]-
• 2-(Methylaminomethylsulfanylmethylene)-malononitrile
• Propanedinitrile, 2-[(methylamino)(methylthio)methylene]-
• 2-((((Methylamino)methyl)thio)methylene)malononitrile

• MDL： MFCD00137610
• InChIKey： DQJLKSMNSNUNPD-UHFFFAOYSA-N
• Inchi： 1S/C6H7N3S/c1-9-6(10-2)5(3-7)4-8/h9H,1-2H3
• SMILES： C(#N)/C(=C(\NC)/SC)/C#N

Computed Properties

• Exact Mass: 153.03621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.036
• Heavy Atom Count: 10
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 59.61
• Boiling Point: 438.9±45.0 °C(Predicted)
• pka: -2.85±0.70(Predicted)
• Density: 1.175±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals